Ethyl 2-Benzylacetoacetate
Ethyl 2-Benzylacetoacetate
Ethyl 2-benzylacetoacetate, also known as ethyl 2-benzyl-3-oxobutanoate or fema 2416, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 2-benzylacetoacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl 2-benzylacetoacetate is primarily located in the membrane (predicted from logP). Ethyl 2-benzylacetoacetate has a balsam, fruity, and jasmine taste.
Brand Name:
Vulcanchem
CAS No.:
620-79-1
VCID:
VC0018223
InChI:
InChI=1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
SMILES:
CCOC(=O)C(CC1=CC=CC=C1)C(=O)C
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
Ethyl 2-Benzylacetoacetate
CAS No.: 620-79-1
Reference Standards
VCID: VC0018223
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
| CAS No. | 620-79-1 |
|---|---|
| Product Name | Ethyl 2-Benzylacetoacetate |
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | ethyl 2-benzyl-3-oxobutanoate |
| Standard InChI | InChI=1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3 |
| Standard InChIKey | XDWQYMXQMNUWID-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC1=CC=CC=C1)C(=O)C |
| Canonical SMILES | CCOC(=O)C(CC1=CC=CC=C1)C(=O)C |
| Density | d25 1.06 1.033-1.037 |
| Physical Description | colourless oily liquid with a balsamic, floral-fruity odou |
| Description | Ethyl 2-benzylacetoacetate, also known as ethyl 2-benzyl-3-oxobutanoate or fema 2416, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 2-benzylacetoacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl 2-benzylacetoacetate is primarily located in the membrane (predicted from logP). Ethyl 2-benzylacetoacetate has a balsam, fruity, and jasmine taste. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | α-Acetylbenzenepropanoic Acid Ethyl Ester; 2-Benzyl-3-oxobutanoic Acid Ethyl Ester; Ethyl 2-Acetyl-3-phenylpropanoate; Ethyl 2-Acetyl-3-phenylpropionate; Ethyl α-Acetylhydrocinnamate; Ethyl α-Benzylacetoacetate; NSC 60581; |
| PubChem Compound | 246929 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume